Cas no 33556-84-2 (5-Iodopyridine-3-carboxamide)

• Product Name: 5-Iodopyridine-3-carboxamide
• CAS No: 33556-84-2
• MF: C₆H₅IN₂O
• MW: 248.021173238754
• CID: 2822635
• Update Time: 2025-05-20

5-Iodopyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Iodopyridine-3-carboxamide
• 3-Pyridinecarboxamide, 5-iodo-
• 5-iodonicotinamide

• Inchi： 1S/C6H5IN2O/c7-5-1-4(6(8)10)2-9-3-5/h1-3H,(H2,8,10)
• InChI Key： FHSKGCKRPKPOOW-UHFFFAOYSA-N
• SMILES： IC1=CN=CC(C(N)=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• XLogP3: 0.4
• Topological Polar Surface Area: 56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 5-Iodopyridine-3-carboxamide

Introduction to 5-Iodopyridine-3-carboxamide (CAS No. 33556-84-2)

5-Iodopyridine-3-carboxamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 33556-84-2, has garnered considerable attention due to its versatile applications in drug discovery and molecular biology. The presence of both an iodine substituent and a carboxamide functional group makes it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 5-Iodopyridine-3-carboxamide consists of a pyridine ring substituted with an iodine atom at the 5-position and a carboxamide group at the 3-position. This configuration imparts distinct reactivity, making it a preferred building block for medicinal chemists. The iodine atom, in particular, serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex organic molecules.

In recent years, 5-Iodopyridine-3-carboxamide has been extensively studied for its potential in developing novel therapeutic agents. Its incorporation into drug candidates has shown promise in various therapeutic areas, including oncology, immunology, and neurology. The compound's ability to act as a precursor for more intricate structures has been leveraged in the design of small-molecule inhibitors targeting specific biological pathways.

One of the most compelling aspects of 5-Iodopyridine-3-carboxamide is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By modifying the pyridine core with an iodine substituent and a carboxamide group, researchers have been able to develop potent inhibitors that selectively bind to target kinases. These inhibitors have shown significant promise in preclinical studies, highlighting the compound's importance in drug development.

The utility of 5-Iodopyridine-3-carboxamide extends beyond kinase inhibition. It has also been utilized in the development of antibodies and antibody-drug conjugates (ADCs). The iodine atom facilitates the introduction of reactive groups that can be used for site-specific labeling or conjugation with cytotoxic agents. This approach has led to the creation of novel ADCs that exhibit high selectivity and efficacy in targeting cancer cells while minimizing side effects.

Recent advancements in synthetic methodologies have further enhanced the applicability of 5-Iodopyridine-3-carboxamide. The development of transition-metal-catalyzed reactions has enabled more efficient and scalable synthesis of derivatives, making it more accessible for industrial applications. These advancements have not only improved the yield and purity of the compound but also opened new avenues for its use in complex molecular architectures.

The role of computational chemistry in optimizing the synthesis and applications of 5-Iodopyridine-3-carboxamide cannot be overstated. Molecular modeling techniques have been employed to predict the binding affinities and interactions of this compound with biological targets. This has allowed researchers to fine-tune its structure for improved efficacy and reduced toxicity. The integration of computational methods with experimental approaches has accelerated the drug discovery process, bringing us closer to developing new treatments for various diseases.

In conclusion, 5-Iodopyridine-3-carboxamide (CAS No. 33556-84-2) is a versatile compound with significant implications in pharmaceutical research and development. Its unique structural features make it an invaluable tool for synthesizing bioactive molecules, particularly in the areas of kinase inhibition and antibody-drug conjugates. With ongoing advancements in synthetic chemistry and computational methods, the potential applications of this compound are expected to expand further, contributing to the discovery of novel therapeutic agents.